Cas no 1805843-45-1 (1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1805843-45-1
• MF: C₁₁H₈BrF₅O₂
• MW: 347.076040267944
• CID: 4976128
• Update Time: 2025-07-19

1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H8BrF5O2/c12-5-7(18)3-6-1-2-9(19-11(15,16)17)8(4-6)10(13)14/h1-2,4,10H,3,5H2
• InChI Key： SATAYFFRDPGJBY-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C(F)F)C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one

1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one: A Comprehensive Overview

The compound 1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one, also known by its CAS number 1805843-45-1, is a highly specialized organic molecule with significant potential in various fields of scientific research and industrial applications. This compound belongs to the class of brominated ketones, featuring a complex aromatic substitution pattern that renders it both unique and versatile in chemical reactions.

Its structure comprises a central propan-2-one core, which is substituted at position 3 with an aromatic ring. This aromatic ring itself is highly functionalized: it bears a difluoromethyl group at the meta position and a trifluoromethoxy group at the para position relative to each other. The presence of bromine at position 1 further adds to the compound's complexity, making it an intriguing subject for both synthetic organic chemistry and biochemistry studies.

Recent research has highlighted the importance of such substituted ketones in medicinal chemistry, particularly in the development of disease-targeted therapies. The electron-withdrawing effects of the trifluoromethoxy group and the steric hindrance introduced by the difluoromethyl substituent create a unique electronic environment around the aromatic ring, which can be exploited for selective interactions with biological targets such as enzymes, receptors, or nucleic acids.

One of the most notable applications of 1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one lies in its potential use as a building block in pharmaceutical synthesis. Its structural complexity and functional diversity make it an excellent candidate for the construction of bioactive molecules, including anticancer agents, antimicrobial compounds, and neuroprotective drugs. The bromine atom at position 1, for instance, can serve as a convenient leaving group in substitution reactions, facilitating the assembly of complex molecular frameworks.

Moreover, this compound has shown promise in agricultural chemistry, particularly in the development of environmentally sustainable pesticides and herbicides. The trifluoromethoxy group, known for its strong electron-withdrawing effect, enhances the lipophilicity and bioavailability of the molecule, making it a valuable component in formulations designed to target specific pest species without harming non-target organisms.

Recent advancements in crystallography and computational chemistry have provided deeper insights into the molecular architecture of this compound. High-resolution X-ray diffraction studies have revealed the precise spatial arrangement of its substituents, which is critical for understanding its reactivity and selectivity in various chemical transformations. Additionally, density functional theory (DFT) calculations have been employed to model the electronic properties of the molecule, offering valuable predictions about its behavior in different reaction environments.

Another area of active research involving 1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one is its role as a template for the synthesis of natural product analogs. The combination of bromine, fluorinated substituents, and the ketone functional group makes it an ideal precursor for constructing molecules with privileged scaffolds, which are known to exhibit favorable pharmacokinetic profiles in drug discovery.

Furthermore, this compound has been explored as a potential candidate for catalytic asymmetric synthesis. The steric and electronic features of its substituents make it suitable for enantioselective reactions catalyzed by metal complexes or organocatalysts. Such approaches are highly valued in the pharmaceutical industry due to their ability to produce chiral compounds with high enantiomeric excess, which is often a critical requirement for drug efficacy and safety.

Recent studies have also focused on the biodegradation of this compound, particularly in relation to its environmental impact. Given the increasing regulatory scrutiny on fluorinated compounds, understanding the pathways and rates of degradation under various conditions (e.g., soil, water, or biological systems) is essential for ensuring its safe use and disposal. Advanced analytical techniques such as mass spectrometry and high-performance liquid chromatography have been instrumental in studying these processes.

In conclusion, 1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one stands as a compelling example of how intricate chemical structures can be harnessed for diverse and impactful applications in the biomedical sciences. Its unique combination of functional groups, coupled with its responsiveness to modern analytical and synthetic methods, positions it at the forefront of innovation in drug discovery and beyond.